Cas no 1042152-58-8 ((3-Aminopyrazol-1-yl)acetic acid ethyl ester hydrochloride)

• Product Name: (3-Aminopyrazol-1-yl)acetic acid ethyl ester hydrochloride
• CAS No: 1042152-58-8
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD08456822
• CID: 4569306
• Update Time: 2023-04-06

(3-Aminopyrazol-1-yl)acetic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-AMINO-PYRAZOL-1-YL)-ACETIC ACID ETHYL ESTER HYDROCHLORIDE
• ethyl (3-amino-1H-pyrazol-1-yl)acetate
• Ethyl 2-(3-amino-1H-pyrazol-1-yl)acetate hydrochloride
• (3-Aminopyrazol-1-yl)acetic acid ethyl ester hydrochloride

• MDL： MFCD08456822
• Inchi： 1S/C7H11N3O2.ClH/c1-2-12-7(11)5-10-4-3-6(8)9-10;/h3-4H,2,5H2,1H3,(H2,8,9);1H
• InChI Key： AXPCUNLVFHHMDU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN1C=CC(N)=N1.[H]Cl

Computed Properties

• Exact Mass: 205.062
• Monoisotopic Mass: 205.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2